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Compound of Interest

Compound Name: 2-Isopropylpentanoic acid

Cat. No.: B026954 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Isopropylpentanoic acid. It is intended for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment. While

some safety data sheets (SDS) classify 2-Isopropylpentanoic acid as non-hazardous under

specific regulations, it is prudent to handle it with care due to potential, uninvestigated hazards

and the risks associated with structurally similar compounds.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Isopropylpentanoic acid is

provided below.

Property Value

Molecular Formula C8H16O2

Molecular Weight 144.21 g/mol [1][2]

CAS Number 62391-99-5[1][3][4][5]

Appearance Light yellow liquid[6]

Storage Temperature 20 °C[1]
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The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for handling 2-Isopropylpentanoic acid,

based on general best practices for handling laboratory chemicals.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[7][8][9][10]

Provides protection against

splashes and aerosols. A face

shield should be used in

conjunction with goggles,

especially when handling

larger quantities or during

procedures with a high splash

risk.[10]

Skin Protection

Nitrile or neoprene chemical-

resistant gloves.[8][10] A fully

buttoned laboratory coat.[8]

Prevents direct skin contact.

Ensure gloves are of the

correct material and thickness

for the duration of the task.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[8] If

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.[8][9]

Minimizes the inhalation of any

vapors or mists.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational workflow is crucial for safe handling.

1. Preparation and Planning:

Review the Safety Data Sheet (SDS): Always consult the manufacturer-specific SDS for 2-
Isopropylpentanoic acid before use.

Hazard Assessment: Conduct a risk assessment for the specific procedure being performed

to identify potential hazards and necessary control measures.
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Gather Materials: Ensure all necessary equipment, including PPE and spill cleanup

materials, are readily accessible.

2. Handling:

Work Area: All handling of 2-Isopropylpentanoic acid should be performed in a well-

ventilated area, preferably within a chemical fume hood.[8]

Donning PPE: Put on all required PPE as specified in the table above before handling the

chemical.

Dispensing: When transferring or dispensing the acid, do so carefully to avoid splashing. Use

appropriate tools such as a pipette or a graduated cylinder.

Avoid Inhalation and Contact: Do not breathe in vapors or mists.[8] Avoid contact with eyes,

skin, and clothing.[8]

3. Post-Handling:

Decontamination: Clean any contaminated surfaces thoroughly.

Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last and

wash hands thoroughly with soap and water after handling.[8]

Storage: Store 2-Isopropylpentanoic acid in a tightly closed container in a cool, dry, and

well-ventilated place.[1][8]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 2-Isopropylpentanoic acid.
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate action is necessary.

Small Spills:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or

vermiculite.[8][11]

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[8][11]

Clean the spill area with soap and water.[11]

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[6][11]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. If irritation persists, seek medical attention.[6][11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6][11]

Disposal Plan
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Proper disposal of 2-Isopropylpentanoic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 2-Isopropylpentanoic acid (unused product, contaminated

materials, etc.) in a designated, clearly labeled, and sealed container.[11][12]

Ensure the waste container is compatible with the chemical.

2. Waste Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[1][11]

Do not dispose of 2-Isopropylpentanoic acid down the drain or in regular trash.[11][12]

Follow all local, state, and federal regulations for hazardous waste disposal.[11]

3. Container Disposal:

Offer surplus and non-recyclable solutions to a licensed disposal company.[1] Empty

containers should be managed as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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